4-Bromo-2-(isopropylsulfonyl)benzoic acid

• Molecular Formula: C10H11BrO4S
• Molecular Weight: 307.16 g/mol
• IUPAC Name: 4-bromo-2-propan-2-ylsulfonylbenzoic acid
• InChI: InChI=1S/C10H11BrO4S/c1-6(2)16(14,15)9-5-7(11)3-4-8(9)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key: WUNRTCDOOOOQDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=C(C=CC(=C1)Br)C(=O)O

Description

4-Bromo-2-(isopropylsulfonyl)benzoic acid is a useful research compound. Its molecular formula is C10H11BrO4S and its molecular weight is 307.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 4-bromo-2-(isopropylsulfonyl)benzoate (Intermediate 242; 516 mg; 1.61 mmol) in THF (10 ml) was treated with a 5 N solution of NaOH in water (4 mL) and the reaction mixture was heated at 60° C. for 1 day. The reaction mixture was acidified with aqueous HCl and the reaction mixture was extracted 3 times with EtOAc. The combined organic phases were dried over MgSO4, filtered and concentrated to dryness affording the title compound as a pale yellow solid (386 mg; 78%).